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Compound of Interest

Compound Name: 3,3,4,4,4-Pentafluorobutan-2-ol

L  Get Quote

Cat. No.: B1346712

An In-depth Technical Guide to the Material Safety Data Sheet for 3,3,4,4,4-Pentafluorobutan-
2-ol

This guide provides a comprehensive overview of the safety, handling, and hazardous
properties of 3,3,4,4,4-Pentafluorobutan-2-ol, intended for researchers, scientists, and
professionals in drug development.

Chemical Identification

This section provides key identifiers for 3,3,4,4,4-Pentafluorobutan-2-ol.

Identifier Value

IUPAC Name 3,3,4,4,4-pentafluorobutan-2-ol[1]
CAS Number 374-40-3[1][2]

EC Number 206-776-9[1][2]

Molecular Formula

C4H5F50[1][2]

Molecular Weight

164.07 g/mol [1][2]

Synonyms

3,3,4,4,4-Pentafluoro-2-butanal,
Pentafluorobutanol-2[1][3]
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Hazard Identification and Classification

3,3,4,4,4-Pentafluorobutan-2-ol is classified as a hazardous substance. The GHS
classification is summarized below.

GHS Pictogram:

lesalt text

Signal Word: Warning[4]

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor[4]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed[4]
o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 ]
skin[4]
Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled[4]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2 )
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation[1][4]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][4]

Precautionary Statements: A comprehensive list of precautionary statements includes P210,
P233, P240, P241, P242, P243, P261, P264, P270, P271, and P280, among others, which
detail measures to prevent exposure and respond to incidents.[4]

Physical and Chemical Properties
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Property Value
Molecular Weight 164.0739 g/mol [3]
Molecular Formula C4H5F50]3]

Note: Detailed experimental data on physical properties like boiling point and density were not
consistently available across the sourced documents.

Experimental and Handling Protocols

The following protocols are derived from standard safety and handling procedures for

hazardous chemicals of this nature.

Protocol for Safe Handling and Storage

Objective: To outline the necessary precautions for handling and storing 3,3,4,4,4-
Pentafluorobutan-2-ol to minimize exposure and risk.

Methodology:

o Engineering Controls: Work with this chemical should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[5] Emergency eye wash stations and safety
showers must be readily accessible in the immediate vicinity of potential exposure.[5]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[4]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing.[4] Safety shoes are also recommended.[5]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
appropriate cartridges for organic vapors.

e Handling Procedures:

o Avoid breathing vapors, mist, or gas.[4]
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o Avoid contact with skin and eyes.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[4] Use only non-
sparking tools and take precautionary measures against static discharge.[4][6]

o Ground and bond containers and receiving equipment.[4]

o Do not eat, drink, or smoke in areas where the chemical is handled.[4] Wash hands
thoroughly after handling.[5]

o Storage Conditions:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]
o Keep the container tightly closed.[4]

o Store away from incompatible materials such as oxidizing agents.[6]

Emergency Protocol: First Aid

Objective: To provide immediate first aid measures in case of accidental exposure.
Methodology:

e Inhalation: Remove the individual to fresh air and keep them comfortable for breathing.[5] If
breathing is difficult or stops, provide artificial respiration. Seek medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove
contaminated clothing and wash it before reuse.[7] If skin irritation occurs, seek medical
advice.[7]

o Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[5] Seek immediate medical
attention.

e Ingestion: Do NOT induce vomiting.[5] Clean the mouth with water and then drink plenty of
water. Never give anything by mouth to an unconscious person.[5] Seek immediate medical
attention.
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Emergency Protocol: Accidental Release or Spill

Objective: To safely contain and clean up a spill of 3,3,4,4,4-Pentafluorobutan-2-ol.

Methodology:

Immediate Response: Evacuate unnecessary personnel from the area.[5] Ensure adequate
ventilation.

Personal Protection: Responders must wear appropriate PPE, including respiratory
protection, chemically resistant gloves, and eye protection.[5]

Containment: Stop the leak if it is safe to do so.[5] Use an inert absorbent material like sand,
earth, or vermiculite to contain the spill.[7] Prevent the spill from entering drains or public
waters.[5]

Clean-up:

o

For small spills, absorb with a dry chemical absorbent.[5]

[¢]

For large spills, dike the area and collect the material with a pump or vacuum.[5]

[¢]

Use non-sparking, explosion-proof equipment for the cleanup.[5]

[e]

Collect the absorbed material and residues into a suitable, labeled container for disposal.

[7]

Decontamination: Ventilate the area and wash the spill site after the material has been
removed.

Visual Workflow for Spill Response

The following diagram illustrates the logical workflow for responding to an accidental spill of
3,3,4,4,4-Pentafluorobutan-2-ol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1346712?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-12.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1288_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-12.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1288_msds.pdf
https://www.benchchem.com/product/b1346712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Immediate Response

Spill Occurs

Evacuate Area

Ensure Ventilation

Safety Measures

Don Appropriate PPE

Contajnment

Stop Leak (If Safe)

Contain with Inert Material

Cleanup % Disposal

Collect Material
(Use Non-Sparking Tools)

Place in Labeled Waste Container

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), dry powder,
or water spray.[5] Water mist can be used to cool closed containers.[8]

¢ Specific Hazards: The substance is flammable.[4] Containers may explode when heated,
and vapors can form explosive mixtures with air.[6][8] Vapors may travel to an ignition source
and flash back.[6][8]

e Hazardous Combustion Products: Thermal decomposition can produce carbon oxides (CO,
C0O2) and hydrogen fluoride.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

This guide is based on publicly available safety data sheets and chemical information
databases. It is intended for informational purposes and should not replace a thorough review
of the specific Safety Data Sheet provided by the manufacturer. Always follow established
laboratory safety protocols and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,3,4,4,4-Pentafluorobutan-2-ol material safety data
sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346712#3-3-4-4-4-pentafluorobutan-2-ol-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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